Cas no 856048-67-4 (6H-Purin-6-one,1,9-dihydro-1-methyl-2-(methylamino)-)

• Product Name: 6H-Purin-6-one,1,9-dihydro-1-methyl-2-(methylamino)-
• CAS No: 856048-67-4
• MF: C₇H₉N₅O
• MW: 179.179260015488
• CID: 717481
• Update Time: 2024-01-31

6H-Purin-6-one,1,9-dihydro-1-methyl-2-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one,1,9-dihydro-1-methyl-2-(methylamino)-
• 6H-Purin-6-one, 1,9-dihydro-1-methyl-2-(methylamino)-

• Inchi： 1S/C7H9N5O/c1-8-7-11-5-4(9-3-10-5)6(13)12(7)2/h3H,1-2H3,(H,8,11)(H,9,10)
• InChI Key： PNYPCJLVJADTFP-UHFFFAOYSA-N
• SMILES： N1C2=C(N=C(NC)N(C)C2=O)NC=1

Computed Properties

• Exact Mass: 179.081
• Monoisotopic Mass: 179.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.4A^2